Cas no 1448029-60-4 (3-methanesulfonyl-N-[(thiophen-2-yl)methyl]pyrrolidine-1-carboxamide)

• Product Name: 3-methanesulfonyl-N-[(thiophen-2-yl)methyl]pyrrolidine-1-carboxamide
• CAS No: 1448029-60-4
• MF: C₁₁H₁₆N₂O₃S₂
• MW: 288.386340141296
• CID: 5851167
• PubChem ID: 71805562
• Update Time: 2025-05-21

3-methanesulfonyl-N-[(thiophen-2-yl)methyl]pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methylsulfonyl-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide
• 3-methanesulfonyl-N-[(thiophen-2-yl)methyl]pyrrolidine-1-carboxamide
• AKOS024558018
• 1448029-60-4
• VU0549019-1
• 3-(methylsulfonyl)-N-(thiophen-2-ylmethyl)pyrrolidine-1-carboxamide
• F6435-0624

• Inchi： 1S/C11H16N2O3S2/c1-18(15,16)10-4-5-13(8-10)11(14)12-7-9-3-2-6-17-9/h2-3,6,10H,4-5,7-8H2,1H3,(H,12,14)
• InChI Key： FXFYXFSFVIHYBI-UHFFFAOYSA-N
• SMILES： N1(C(NCC2SC=CC=2)=O)CCC(S(C)(=O)=O)C1

Computed Properties

• Exact Mass: 288.06023472g/mol
• Monoisotopic Mass: 288.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 103Ų

Additional information on 3-methanesulfonyl-N-[(thiophen-2-yl)methyl]pyrrolidine-1-carboxamide

3-Methanesulfonyl-N-[(Thiophen-2-Yl)Methyl]Pyrrolidine-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1448029-60-4, known as 3-methanesulfonyl-N-[(thiophen-2-yl)methyl]pyrrolidine-1-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound is a derivative of pyrrolidine, a five-membered saturated heterocyclic amine, which serves as a versatile scaffold for various bioactive molecules. The presence of a methanesulfonyl group and a thiophene moiety introduces additional functional diversity, making it a promising candidate for drug discovery.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly in the development of agents targeting central nervous system disorders, such as Alzheimer's disease and Parkinson's disease. The methanesulfonyl group in this compound is known to enhance bioavailability and stability, while the thiophene ring contributes to improved pharmacokinetic properties. These features make 3-methanesulfonyl-N-[(thiophen-2-yl)methyl]pyrrolidine-1-carboxamide a valuable tool in the design of next-generation therapeutics.

One of the most intriguing aspects of this compound is its ability to modulate neurotransmitter systems, particularly dopamine and serotonin receptors. Preclinical studies have demonstrated that it exhibits potent activity in vitro, suggesting its potential as an antidepressant or neuroprotective agent. Furthermore, its structural flexibility allows for easy modification, enabling researchers to explore various analogs with enhanced efficacy and reduced side effects.

The synthesis of 3-methanesulfonyl-N-[(thiophen-2-yl)methyl]pyrrolidine-1-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrrolidine ring, introduction of the methanesulfonyl group, and coupling with the thiophene-containing side chain. This approach ensures high purity and scalability, making it suitable for large-scale production if deemed successful in clinical trials.

In terms of applications, this compound has shown promise in several therapeutic areas beyond neurology. For instance, its anti-inflammatory properties have been explored in preclinical models of arthritis, while its anti-cancer potential is currently under investigation in oncology research. The integration of thiophene moieties into drug designs has also been linked to improved solubility and reduced toxicity, further enhancing its translational potential.

Looking ahead, the development of 3-methanesulfonyl-N-[(thiophen-2-Yl)methyl]pyrrolidine-1-carboxamide represents a significant step forward in the creation of novel bioactive molecules. Its unique combination of functional groups and structural features positions it as a valuable asset in both academic research and industrial drug development pipelines. As ongoing studies continue to uncover its full potential, this compound is poised to make a meaningful impact on human health.